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Compound of Interest

Compound Name: 2-(Methyilthio)ethyl methacrylate

Cat. No.: B087219

Essential Safety and Handling Guide for 2-
(Methylthio)ethyl Methacrylate

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(Methylthio)ethyl methacrylate was not
available. The following guidance is compiled from information on structurally similar
methacrylate compounds. Researchers should always consult the specific SDS for any
chemical prior to use and conduct a thorough risk assessment for their unique laboratory
settings.

This document provides essential safety, handling, and disposal information for 2-
(Methylthio)ethyl methacrylate, tailored for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-(Methylthio)ethyl methacrylate is
provided below.[1][2]
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Property Value

CAS Number 14216-23-0

Molecular Formula C7H1202S

Molecular Weight 160.23 g/mol

Appearance Colorless to pale yellow liquid
Density 1.04 g/mL at 25 °C

Boiling Point 38 °C at 0.06 mmHg

Flash Point 88 °C (190.4 °F) - closed cup[2]

Refractive Index

n20/D 1.48

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to ensure safety. The

recommendations below are based on guidelines for similar methacrylate compounds.

Body Part Recommended PPE Relevant Standard

Chemical safety goggles. A

_ _ OSHA 29 CFR 1910.133 or EN
Eyes/Face face shield should be worn if
o . 166[3]

there is a risk of splashing.

Chemical-resistant gloves

e.g., nitrile, neoprene). A lab
Skin (e P ) EN 374

coat or chemical-resistant

apron is required.

Respiratory

Work should be conducted in a
well-ventilated area or under a
chemical fume hood. If
ventilation is insufficient, a
NIOSH-approved respirator
with an organic vapor cartridge

should be used.

OSHA 29 CFR 1910.134 or EN
149[3]
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Operational and Disposal Procedures
Handling and Storage

Engineering Controls: All manipulations of 2-(Methylthio)ethyl methacrylate should be
performed in a well-ventilated laboratory, ideally within a certified chemical fume hood, to
minimize the risk of inhalation.[4] Safety showers and eyewash stations must be readily
accessible.[3]

Safe Handling: Direct contact with skin, eyes, and clothing must be avoided.[5] Inhalation of
vapors or mists should be prevented.[6] Employ non-sparking tools and implement measures
to prevent static discharge.[3]

Storage: Store in a cool, dry, and well-ventilated location, shielded from heat, sparks, open
flames, and direct sunlight.[4][6] Containers must be kept tightly sealed when not in use.[6]
This compound is a combustible liquid.[2]

Disposal Plan

The disposal of 2-(Methylthio)ethyl methacrylate and any associated contaminated materials

must be managed as hazardous waste.[5]

Waste Classification: The generator of the waste is responsible for its correct classification in
accordance with all applicable federal, state, and local regulations.[5]

Disposal Method: Incineration at a licensed hazardous waste facility is the recommended
method of disposal.[4] This chemical must not be disposed of via drains or released into the
environment.[5][7]

Contaminated Materials: All materials, such as absorbents used for spill cleanup and any
contaminated PPE, must be collected in a sealed and appropriately labeled container for
disposal as hazardous waste.[8]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. The following table

outlines the necessary steps based on information for similar methacrylate compounds.
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Exposure Route

First Aid Instructions

Inhalation

Immediately move the individual to an area with
fresh air. If breathing is labored, provide oxygen.
If breathing has ceased, begin artificial
respiration. Seek immediate medical assistance.
[91[10]

Skin Contact

Promptly remove all contaminated clothing and
footwear. Thoroughly wash the affected skin
with soap and copious amounts of water for at
least 15 minutes. If irritation develops or

persists, seek medical attention.[7][10]

Eye Contact

Instantly flush the eyes with a large volume of
water for a minimum of 15 minutes, ensuring to
lift the upper and lower eyelids periodically. If
contact lenses are worn, remove them if it is
safe to do so. Continue to rinse. Seek

immediate medical attention.[3][10]

Ingestion

Do NOT induce vomiting. If the individual is
conscious, have them rinse their mouth with
water. Never administer anything by mouth to an
unconscious person. Seek immediate medical
attention.[7][9]

Visual Safety Protocols

The following diagrams provide a visual guide to the safe handling workflow and emergency

response procedures for 2-(Methylthio)ethyl methacrylate.
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Safe Handling Workflow for 2-(Methylthio)ethyl Methacrylate
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Caption: A step-by-step workflow illustrating the safe handling of 2-(Methylthio)ethyl
methacrylate.

Emergency Response for Exposure to 2-(Methylthio)ethyl Methacrylate
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Caption: A logical diagram outlining the appropriate response to various types of exposure
incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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